Cas no 114686-12-3 (Benzo[b]thiophene-6-carboxylicacid, 4,5-dihydro-2-(1H-imidazol-1-ylmethyl)-)

Benzo[b]thiophene-6-carboxylic acid, 4,5-dihydro-2-(1H-imidazol-1-ylmethyl)-, is a heterocyclic compound featuring a benzo[b]thiophene core functionalized with a carboxylic acid group and an imidazole-substituted methylene moiety. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both carboxylic acid and imidazole groups enhances its versatility in forming derivatives or metal complexes, making it valuable for catalytic and coordination chemistry applications. Its fused ring system contributes to stability while allowing for further functionalization. The compound is particularly useful in medicinal chemistry for designing bioactive molecules due to its balanced lipophilicity and hydrogen-bonding capacity. Proper handling under inert conditions is recommended to preserve its integrity.

Benzo[b]thiophene-6-carboxylicacid, 4,5-dihydro-2-(1H-imidazol-1-ylmethyl)- structure

114686-12-3 structure

Product Name:Benzo[b]thiophene-6-carboxylicacid, 4,5-dihydro-2-(1H-imidazol-1-ylmethyl)-

CAS No:114686-12-3

MF:C₁₃H₁₂N₂O₂S

MW:260.311581611633

CID:191470

PubChem ID:65922

Update Time:2025-10-29

Benzo[b]thiophene-6-carboxylicacid, 4,5-dihydro-2-(1H-imidazol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzo[b]thiophene-6-carboxylicacid, 4,5-dihydro-2-(1H-imidazol-1-ylmethyl)-
- 2-(imidazol-1-ylmethyl)-4,5-dihydro-1-benzothiophene-6-carboxylic acid
- 2-(1h-imidazol-1-ylmethyl)-4,5-dihydro-1-benzothiophene-6-carboxylic acid
- 2-(1H-Imidazol-1-ylmethyl)-4,5-dihydrobenzo(b)thiophene-6-carboxylic acid
- 4,5-dihydro-2-(1-imidazolyl)methylthianaphthene-6-carboxylic acid
- 4,5-Dihydro-2-(imidazol-1-ylmethyl)benzo(b)thiophene-6-carboxylic acid
- Benzo[b]thiophene-6-carboxylicacid,4,5-dihydro-2-(1H-imidazol-1-ylmethyl)
- Imitrodast
- Imitrodast [INN]
- UNII-JCQ5G1KFHN
- NS00122951
- 2-Imidazol-1-ylmethyl-4,5-dihydro-benzo[b]thiophene-6-carboxylic acid
- Benzo(b)thiophene-6-carboxylic acid, 4,5-dihydro-2-(1H-imidazol-1-ylmethyl)-
- Q27281443
- DTXSID70150829
- 114686-12-3
- JCQ5G1KFHN
- BDBM50018179
- CHEMBL22542
- Benzo[b]thiophene-6-carboxylic acid, 4,5-dihydro-2-(1H-imidazol-1-ylmethyl)-
- SCHEMBL166460
- 4,5-DIHYDRO-2-(IMIDAZOL-1-YLMETHYL)BENZO(.BETA.)THIOPHENE-6-CARBOXYLIC ACID
- imitrodastum
- DTXCID0073320
- HY-105114
- TS-09516
- CS-0025039
- 4,5-DIHYDRO-2-(IMIDAZOL-1-YLMETHYL)BENZO(BETA)THIOPHENE-6-CARBOXYLIC ACID
- Inchi： 1S/C13H12N2O2S/c16-13(17)10-2-1-9-5-11(18-12(9)6-10)7-15-4-3-14-8-15/h3-6,8H,1-2,7H2,(H,16,17)
- InChI Key： KRBSZXUPPSXPAN-UHFFFAOYSA-N
- SMILES： S1C(CN2C=NC=C2)=CC2=C1C=C(C(=O)O)CC2

Computed Properties

Exact Mass: 260.06200
Monoisotopic Mass: 260.062
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 372
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.7
Topological Polar Surface Area: 83.4A^2

Experimental Properties

Density: 1.43
Boiling Point: 494.6°C at 760 mmHg
Flash Point: 252.9°C
Refractive Index: 1.718
PSA: 83.36000
LogP: 2.40710

Benzo[b]thiophene-6-carboxylicacid, 4,5-dihydro-2-(1H-imidazol-1-ylmethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AA19304-1mg	Benzo[b]thiophene-6-carboxylic acid, 4,5-dihydro-2-(1H-imidazol-1-ylmethyl)-	114686-12-3	95%	1mg	$193.00	2024-04-20
A2B Chem LLC	AA19304-5mg	Benzo[b]thiophene-6-carboxylic acid, 4,5-dihydro-2-(1H-imidazol-1-ylmethyl)-	114686-12-3	95%	5mg	$440.00	2024-04-20
A2B Chem LLC	AA19304-10mg	Benzo[b]thiophene-6-carboxylic acid, 4,5-dihydro-2-(1H-imidazol-1-ylmethyl)-	114686-12-3	95%	10mg	$620.00	2024-04-20
A2B Chem LLC	AA19304-25mg	Benzo[b]thiophene-6-carboxylic acid, 4,5-dihydro-2-(1H-imidazol-1-ylmethyl)-	114686-12-3	95%	25mg	$920.00	2024-04-20
A2B Chem LLC	AA19304-50mg	Benzo[b]thiophene-6-carboxylic acid, 4,5-dihydro-2-(1H-imidazol-1-ylmethyl)-	114686-12-3	95%	50mg	$1250.00	2024-04-20
A2B Chem LLC	AA19304-100mg	Benzo[b]thiophene-6-carboxylic acid, 4,5-dihydro-2-(1H-imidazol-1-ylmethyl)-	114686-12-3	95%	100mg	$1670.00	2024-04-20
A2B Chem LLC	AA19304-500mg	Benzo[b]thiophene-6-carboxylic acid, 4,5-dihydro-2-(1H-imidazol-1-ylmethyl)-	114686-12-3	95%	500mg	$3313.00	2024-04-20